3β,17β-Dihydroxy-19-norandrost-5(10)-ene
3β,17β-Dihydroxy-19-norandrost-5(10)-ene
Brand Name:
Vulcanchem
CAS No.:
4993-32-2
VCID:
VC0029873
InChI:
InChI=1S/C18H28O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h12,14-17,19-20H,2-10H2,1H3/t12-,14+,15+,16-,17-,18-/m0/s1
SMILES:
CC12CCC3C(C1CCC2O)CCC4=C3CCC(C4)O
Molecular Formula:
C18H28O2
Molecular Weight:
276.4 g/mol
3β,17β-Dihydroxy-19-norandrost-5(10)-ene
CAS No.: 4993-32-2
Reference Standards
VCID: VC0029873
Molecular Formula: C18H28O2
Molecular Weight: 276.4 g/mol
CAS No. | 4993-32-2 |
---|---|
Product Name | 3β,17β-Dihydroxy-19-norandrost-5(10)-ene |
Molecular Formula | C18H28O2 |
Molecular Weight | 276.4 g/mol |
IUPAC Name | (3S,8R,9S,13S,14S,17S)-13-methyl-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,17-diol |
Standard InChI | InChI=1S/C18H28O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h12,14-17,19-20H,2-10H2,1H3/t12-,14+,15+,16-,17-,18-/m0/s1 |
Standard InChIKey | IBHQSODTBQCZDA-MACGOEAWSA-N |
Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4=C3CC[C@@H](C4)O |
SMILES | CC12CCC3C(C1CCC2O)CCC4=C3CCC(C4)O |
Canonical SMILES | CC12CCC3C(C1CCC2O)CCC4=C3CCC(C4)O |
Synonyms | 3,17-DHE 3,17-dihydroxy-5-estrene 5(10)-estrene-3,17-diol Estr-5(10)-ene-3,17-diol |
PubChem Compound | 9814177 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume